1-(3-(diethylamino)propyl)-4-(furan-2-carbonyl)-3-hydroxy-5-(3-propoxyphenyl)-1H-pyrrol-2(5H)-one

• IUPAC Name: 1-[3-(diethylamino)propyl]-3-(furan-2-carbonyl)-4-hydroxy-2-(3-propoxyphenyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C25H32N2O5/c1-4-15-31-19-11-7-10-18(17-19)22-21(23(28)20-12-8-16-32-20)24(29)25(30)27(22)14-9-13-26(5-2)6-3/h7-8,10-12,16-17,22,29H,4-6,9,13-15H2,1-3H3
• InChI Key: NSAICVADPWTDSA-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C2C(=C(C(=O)N2CCCN(CC)CC)O)C(=O)C3=CC=CO3
• Molecular Formula: C25H32N2O5
• Molecular Weight: 440.5 g/mol
• CAS No.: 619272-79-6

Description

1-(3-(diethylamino)propyl)-4-(furan-2-carbonyl)-3-hydroxy-5-(3-propoxyphenyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C25H32N2O5 and its molecular weight is 440.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Researchers have developed methods for synthesizing pyrrole derivatives, focusing on the structural characterization of these compounds. One study details the synthesis of pyrrole heterocyclic systems bearing amino acid units, leading to novel pyrrol-3-ones and related compounds through reactions with α- and β-amino acids (İ. Koca, M. Saçmacı, F. Yılmaz, Ş. H. Üngören, 2014). Another investigation explores the creation of pyrrole chalcone derivatives and their structural confirmation through various spectroscopic analyses, demonstrating the compound's potential as a precursor for a wide range of heterocyclic compounds (R. N. Singh, Poonam Rawat, S. Sahu, 2014).

Chemical Properties and Reactions

The chemical properties and reactions of pyrrole derivatives have been extensively studied. For instance, the interaction of furan-2-ones with 2-(aminophenyl)methanol leads to the formation of complex molecules, underscoring the reactivity of these systems towards nucleophilic attack and the influence of substituents on reaction pathways (Olga A. Amalʼchieva et al., 2022). Similarly, the synthesis and reactions of 5-aryl-4-(hetaren-2-ylcarbonyl)-3-hydroxy-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-ones have been explored, highlighting the versatility of pyrrole derivatives in forming a variety of heterocyclic compounds (V. L. Gein, M. Mar'yasov, 2015).

Potential Pharmacological Activities

The potential pharmacological activities of pyrrole derivatives are a significant area of interest. A study on the synthesis and biological activity of 5-aryl-4-acyl-3-hydroxy-1-[2-(diethylamino)ethyl]-3-pyrrolin-2-ones revealed that these compounds exhibit anti-inflammatory, antidepressant, and antibacterial properties (V. L. Gein et al., 2006). This underscores the potential of such compounds in developing new therapeutic agents.